![molecular formula C21H21N5O4S B2752194 N-(1,3-benzodioxol-5-ylmethyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide CAS No. 1189496-25-0](/img/structure/B2752194.png)
N-(1,3-benzodioxol-5-ylmethyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide
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Description
N-(1,3-benzodioxol-5-ylmethyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer Agents
Research has identified several compounds with structural features similar to N-(1,3-benzodioxol-5-ylmethyl)-3-(5-oxo-4-propyl-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide as potential anticancer agents. Compounds synthesized through reactions involving hydrazonoyl halides and various substrates have been evaluated against human breast carcinoma cell lines, showing moderate to high anticancer activity. These findings suggest the potential of similar compounds in cancer treatment research (Abdelhamid et al., 2016).
Cardiovascular Agents
Some derivatives, particularly those related to 1,2,4-triazolo[1,5-a]pyrimidines, have been explored as inhibitors of cAMP phosphodiesterase, suggesting potential applications as cardiovascular agents. These compounds have shown promising results in increasing cardiac output without significantly affecting heart rate, highlighting their potential in treating cardiovascular diseases (Novinson et al., 1982).
Antimicrobial and Antitumor Agents
Studies on thiazolopyrimidines and related compounds have revealed their antimicrobial activities, although their antitumor activities were not significant in some cases. This suggests a research avenue for developing antimicrobial agents from compounds with similar structures (Said et al., 2004).
Herbicidal Activity
Derivatives of triazolo[1,5-a]pyrimidine have been synthesized and shown to possess herbicidal activity against certain plants, indicating their potential use in developing new herbicides (Guangfu et al., 2010).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-(7-oxo-8-propyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O4S/c1-2-8-25-20(28)19-14(7-9-31-19)26-17(23-24-21(25)26)5-6-18(27)22-11-13-3-4-15-16(10-13)30-12-29-15/h3-4,7,9-10H,2,5-6,8,11-12H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTCQRVIFLGMXSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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